Benzamide, N-(1-methylethyl)-4-((2-(methyl-d3)hydrazino)methyl)-
Overview
Description
Benzamide, N-(1-methylethyl)-4-((2-(methyl-d3)hydrazino)methyl)- is a chemical compound that has been extensively studied in the field of scientific research. It is a hydrazine derivative that has been found to have various biochemical and physiological effects.
Scientific Research Applications
Anticancer Properties
The compound has shown promise in cancer treatment. Zhou et al. (2008) describe a benzamide derivative, MGCD0103, as an orally active histone deacetylase inhibitor with significant antitumor activity in vivo, currently in clinical trials for cancer treatment (Zhou et al., 2008).
Antiviral Activities
Benzamide-based compounds have been identified as potent anti-influenza agents. Hebishy et al. (2020) synthesized benzamide-based 5-aminopyrazoles showing remarkable activity against bird flu influenza H5N1 (Hebishy et al., 2020).
Antimicrobial Evaluation
Sethi et al. (2016) conducted a study on N-benzimidazol-1-yl-methyl-benzamide derivatives, revealing their effectiveness against various microbial strains, including E. coli and S. aureus (Sethi et al., 2016).
Molecular Investigation
The compound's molecular properties have been investigated for medical applications. Gunasekaran et al. (2008) utilized Fourier Transform infrared and Raman spectra for molecular investigation of a benzamide derivative, procarbazine, an anti-neoplastic agent (Gunasekaran et al., 2008).
Neuroleptic Activity
Benzamide derivatives have been researched for their potential neuroleptic (antipsychotic) effects. Iwanami et al. (1981) synthesized benzamides of N,N-disubstituted ethylenediamines, showing inhibitory effects on stereotyped behavior in rats (Iwanami et al., 1981).
Synthesis and Characterization
The synthesis and characterization of benzamide derivatives for various applications, including antimicrobial and antiviral activities, have been a focus of research. Studies like those conducted by Saeed et al. (2016) and Yokozawa et al. (2005) contribute to this field by developing new synthesis methods and characterizing new compounds (Saeed et al., 2016); (Yokozawa et al., 2005).
Chemical Sensing
Benzamide derivatives are explored for their potential in chemical sensing. For instance, Younes et al. (2020) synthesized N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives for colorimetric sensing of fluoride anions (Younes et al., 2020).
properties
IUPAC Name |
N-propan-2-yl-4-[[2-(trideuteriomethyl)hydrazinyl]methyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O/c1-9(2)15-12(16)11-6-4-10(5-7-11)8-14-13-3/h4-7,9,13-14H,8H2,1-3H3,(H,15,16)/i3D3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPTBDICYNRMXFX-HPRDVNIFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=C(C=C1)CNNC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])NNCC1=CC=C(C=C1)C(=O)NC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50243728 | |
Record name | Benzamide, N-(1-methylethyl)-4-((2-(methyl-d3)hydrazino)methyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50243728 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
98600-74-9 | |
Record name | Benzamide, N-(1-methylethyl)-4-((2-(methyl-d3)hydrazino)methyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0098600749 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzamide, N-(1-methylethyl)-4-((2-(methyl-d3)hydrazino)methyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50243728 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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